1-{1-[(1E)-1-(2,4-dichlorophenyl)-4,4-dimethylpent-1-en-3-yl]-1H-tetrazol-5-yl}-N,N-dimethylcyclopentanamine
Catalog No.
S16159990
CAS No.
M.F
C21H29Cl2N5
M. Wt
422.4 g/mol
Availability
In Stock
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Product Name
1-{1-[(1E)-1-(2,4-dichlorophenyl)-4,4-dimethylpent-1-en-3-yl]-1H-tetrazol-5-yl}-N,N-dimethylcyclopentanamine
IUPAC Name
1-[1-[(E)-1-(2,4-dichlorophenyl)-4,4-dimethylpent-1-en-3-yl]tetrazol-5-yl]-N,N-dimethylcyclopentan-1-amine
Molecular Formula
C21H29Cl2N5
Molecular Weight
422.4 g/mol
InChI
InChI=1S/C21H29Cl2N5/c1-20(2,3)18(11-9-15-8-10-16(22)14-17(15)23)28-19(24-25-26-28)21(27(4)5)12-6-7-13-21/h8-11,14,18H,6-7,12-13H2,1-5H3/b11-9+
InChI Key
HMFZJGNSWBAPTK-PKNBQFBNSA-N
Canonical SMILES
CC(C)(C)C(C=CC1=C(C=C(C=C1)Cl)Cl)N2C(=NN=N2)C3(CCCC3)N(C)C
Isomeric SMILES
CC(C)(C)C(/C=C/C1=C(C=C(C=C1)Cl)Cl)N2C(=NN=N2)C3(CCCC3)N(C)C
XLogP3
5.8
Hydrogen Bond Acceptor Count
4
Exact Mass
421.1800013 g/mol
Monoisotopic Mass
421.1800013 g/mol
Heavy Atom Count
28
Dates
Modify: 2024-08-15
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